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Compound of Interest

Compound Name: 1-Dodecylpyrrolidin-2-one-d6

Cat. No.: B12370116 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 1-Dodecylpyrrolidin-2-one-d6. The following procedures

are based on available data for the non-deuterated analog, 1-Dodecylpyrrolidin-2-one, and are

intended to ensure the safe handling and disposal of this compound.

Chemical Identifier:

Compound: 1-Dodecylpyrrolidin-2-one-d6

Synonyms: N-Lauryl-2-pyrrolidone-d6

CAS Number: Not available for the deuterated form. The non-deuterated CAS is 2687-96-9.

Hazard Summary: 1-Dodecylpyrrolidin-2-one is classified as a hazardous substance. It can

cause severe skin burns, and eye damage, and may lead to skin sensitization[1][2]. It is crucial

to avoid all personal contact, including inhalation[1].

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure. The following

table summarizes the recommended PPE for various laboratory operations involving 1-
Dodecylpyrrolidin-2-one-d6.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting

Safety glasses

with side shields

or chemical

safety goggles

Chemical-

resistant gloves

(e.g., nitrile,

neoprene)

Laboratory coat

Work in a well-

ventilated area or

chemical fume

hood

Dissolving and

Mixing

Chemical safety

goggles or a face

shield

Double gloving

with chemical-

resistant gloves

Chemical-

resistant

laboratory coat

or apron

Chemical fume

hood is required

Heating or

Reactions

Face shield and

chemical safety

goggles

Chemical-

resistant gloves

(e.g., nitrile,

neoprene)

Flame-retardant

laboratory coat

Chemical fume

hood is required

Spill Cleanup

Chemical safety

goggles and face

shield

Heavy-duty,

chemical-

resistant gloves

Chemical-

resistant suit or

apron

Self-contained

breathing

apparatus

(SCBA) may be

necessary for

large spills

Waste Disposal
Chemical safety

goggles

Chemical-

resistant gloves
Laboratory coat

Work in a well-

ventilated area or

chemical fume

hood

Experimental Protocols: Handling and Disposal
Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible[3]. All personnel must be trained on the hazards and proper handling procedures.

Ventilation: Always handle 1-Dodecylpyrrolidin-2-one-d6 in a well-ventilated area. For

procedures that may generate aerosols or involve heating, a chemical fume hood is
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mandatory[4].

Personal Hygiene: Avoid contact with skin, eyes, and clothing[5]. Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling the compound[4].

Clothing: Do not allow clothing wet with the material to stay in contact with the skin[1]. If

clothing becomes contaminated, remove it immediately and wash it before reuse.

Disposal Plan:

Waste Collection: Collect all waste containing 1-Dodecylpyrrolidin-2-one-d6 in designated,

labeled, and sealed containers.

Disposal Route: Dispose of the chemical waste through an approved waste disposal plant[3].

Do not dispose of it down the drain or into the environment[6][7].

Spill Management: In case of a spill, immediately evacuate the area. For small spills, absorb

the material with an inert substance (e.g., vermiculite, sand) and place it in a suitable

container for disposal[1][5]. For large spills, contact your institution's environmental health

and safety department.

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when working with 1-Dodecylpyrrolidin-2-one-d6.
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Hazard and Task Assessment

PPE Selection

Ventilation Requirements

Start: Assess Task

What is the nature of the task?

Weighing/
Aliquoting

Solid Handling

Dissolving/
Mixing

Solution Prep

Heating/
Reaction

Reaction

Spill Cleanup

Emergency

Safety Glasses
Nitrile Gloves

Lab Coat

Goggles/Face Shield
Double Gloves

Chem-Resistant Coat

Face Shield & Goggles
Nitrile Gloves

Flame-Retardant Coat

Goggles & Face Shield
Heavy-Duty Gloves

Chem-Resistant Suit

Is there a risk of aerosol
or vapor generation?

Use Chemical Fume Hood

Yes

Work in Well-Ventilated Area

No

End

Proceed with TaskProceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-Dodecylpyrrolidin-2-one-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. 1-Lauryl-2-pyrrolidone | C16H31NO | CID 62459 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. 1-(prop-2-en-1-yl)pyrrolidine-2,5-dione Safety Data Sheets(SDS) lookchem
[lookchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 1-
Dodecylpyrrolidin-2-one-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370116#personal-protective-equipment-for-
handling-1-dodecylpyrrolidin-2-one-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

